Cas no 42754-20-1 (O-(3,4-Dimethylcyclohexyl) S-((4-(1,1-dimethylethyl)phenyl)methyl)-3-pyridinylcarbonimidothioate)

• Product Name: O-(3,4-Dimethylcyclohexyl) S-((4-(1,1-dimethylethyl)phenyl)methyl)-3-pyridinylcarbonimidothioate
• CAS No: 42754-20-1
• MF: C₂₅H₃₄N₂OS
• MW: 410.615265369415
• CID: 928410
• PubChem ID: 3039278
• Update Time: 2025-04-19

O-(3,4-Dimethylcyclohexyl) S-((4-(1,1-dimethylethyl)phenyl)methyl)-3-pyridinylcarbonimidothioate Chemical and Physical Properties

Names and Identifiers

• O-(3,4-Dimethylcyclohexyl) S-((4-(1,1-dimethylethyl)phenyl)methyl)-3-pyridinylcarbonimidothioate
• S-[(4-tert-butylphenyl)methyl] N-[2-(3,4-dimethylcyclohexyl)pyridin-3-yl]carbamothioate
• O-(3,4-Dimethylcyclohexyl)s-((4-(1,1-dimethylethyl)phenyl)methyl)-3-pyridinylcarbonimidothioate
• DTXSID40962673
• S-[(4-tert-Butylphenyl)methyl] hydrogen [2-(3,4-dimethylcyclohexyl)pyridin-3-yl]carbonimidothioate
• Carbonimidothioic acid, 3-pyridinyl-, O-(3,4-dimethylcyclohexyl) S-((4-(1,1-dimethylethyl)phenyl)methyl) ester
• 42754-20-1

• Inchi： 1S/C25H34N2OS/c1-17-8-11-20(15-18(17)2)23-22(7-6-14-26-23)27-24(28)29-16-19-9-12-21(13-10-19)25(3,4)5/h6-7,9-10,12-14,17-18,20H,8,11,15-16H2,1-5H3,(H,27,28)
• InChI Key： DFKWICSTUMWXJN-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)C(C)(C)C)C(NC1=CC=CN=C1C1CCC(C)C(C)C1)=O

Computed Properties

• Exact Mass: 410.23918489g/mol
• Monoisotopic Mass: 410.23918489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 67.3Ų